Cas no 154-60-9 (Benzoic acid,4-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester)

Benzoic acid,4-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester Properties

Names and Identifiers

• Benzoic acid,4-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester
• methyl 4-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxybenzoate
• PRIMVERIN(AS) PrintBack
• PRIMVERIN(SH)
• Primeverin
• 4-Methoxy-2-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]benzoic acid methyl ester
• HPLCgrade
• PRIMVERIN
• PriMveroside
• PRIMVERIN(P)
• PRIMULAVERIN(SH)
• Benzoic acid, 4-methoxy-2-((6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)-, methyl ester
• DTXSID40165506
• Primverin, HPLC Grade
• AKOS040735711
• NCGC00385068-02_C20H28O13_Benzoic acid, 4-methoxy-2-[(6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy]-, methyl ester
• 154-60-9
• NCGC00385068-02
• DZRVGBRAMLSZDQ-HSMQXHTESA-N
• Methyl 4-methoxy-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)benzoate
• PriMeverin
• +Expand

• InChIKey： DZRVGBRAMLSZDQ-HSMQXHTESA-N
• Inchi： InChI=1S/C20H28O13/c1-28-8-3-4-9(18(27)29-2)11(5-8)32-20-17(26)15(24)14(23)12(33-20)7-31-19-16(25)13(22)10(21)6-30-19/h3-5,10,12-17,19-26H,6-7H2,1-2H3/t10-,12-,13+,14-,15+,16-,17-,19+,20-/m1/s1
• SMILES： COC1C=CC(C(OC)=O)=C(O[C@@H]2O[C@H](CO[C@@H]3OC[C@@H](O)[C@H](O)[C@H]3O)[C@@H](O)[C@H](O)[C@H]2O)C=1

Computed Properties

• Exact Mass: 476.15300
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 8
• Monoisotopic Mass: 476.153
• Heavy Atom Count: 33
• Complexity: 635
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 194A^2

Experimental Properties

• LogP: -2.87620
• PSA: 193.83000
• Refractive Index: 1.623
• Boiling Point: 747.1°Cat760mmHg
• Melting Point: 206 ºC
• Flash Point: 259°C
• Solubility: Slightly soluble (14 g/l) (25 º C),
• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),